Cas no 1233953-02-0 (4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine)
4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine
-
- Inchi: 1S/C13H17FN2O3/c1-15-7-5-10(6-8-15)9-19-12-4-2-3-11(14)13(12)16(17)18/h2-4,10H,5-9H2,1H3
- InChI Key: FPBJZWUFERDSOG-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1[N+](=O)[O-])OCC1CCN(C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 303
- XLogP3: 2.6
- Topological Polar Surface Area: 58.3
4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM318400-1g |
4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine |
1233953-02-0 | 95% | 1g |
$346 | 2022-09-03 | |
| Chemenu | CM318400-1g |
4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine |
1233953-02-0 | 95% | 1g |
$292 | 2021-08-18 | |
| Fluorochem | 063627-1g |
4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine |
1233953-02-0 | 95% | 1g |
£250.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1772644-1g |
4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine |
1233953-02-0 | 98% | 1g |
¥16362.00 | 2024-08-09 |
4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine
Introduction to 4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine (CAS No: 1233953-02-0)
4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine, identified by its CAS number 1233953-02-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro-substituted nitrophenyl group and a methylpiperidine moiety, contribute to its unique chemical properties and biological interactions.
The 3-fluoro-2-nitrophenoxy moiety is a key pharmacophore in this compound, influencing its binding affinity and metabolic stability. Fluoro substitution in pharmaceuticals is known to enhance metabolic stability and binding affinity due to the electron-withdrawing nature of fluorine. The nitro group further contributes to the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. These features make 4-[(3-fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine a promising candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in the development of novel piperidine-based compounds for their potential therapeutic applications. Piperidine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, antiviral treatments, and anticancer therapies. The specific arrangement of atoms in 4-[(3-fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine allows for unique interactions with biological targets, making it a valuable scaffold for drug design.
One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The combination of the fluoro-substituted nitrophenyl group and the methylpiperidine ring provides a rich framework for structural modifications, enabling chemists to fine-tune the properties of the molecule for specific biological activities. This flexibility has been exploited in recent research to develop analogs with enhanced efficacy and reduced side effects.
Recent studies have highlighted the importance of fluorine-containing compounds in drug development. The ability of fluorine to modulate metabolic pathways and enhance binding affinity has made fluoro-substituted molecules increasingly popular in the pharmaceutical industry. 4-[(3-fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine exemplifies this trend, showcasing how strategic fluorination can lead to more effective therapeutic agents.
The synthesis of 4-[(3-fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro-substituted nitrophenyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.
Evaluation of the pharmacological properties of 4-[(3-fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine has revealed intriguing results that warrant further investigation. Preclinical studies have demonstrated potential activities in models relevant to CNS disorders, suggesting that this compound may have therapeutic value in treating conditions such as depression and anxiety. Additionally, its interaction with various enzymes and receptors has been explored, providing insights into its mechanism of action.
The role of computational chemistry in understanding the behavior of complex molecules like 4-[(3-fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These predictions have guided experimental efforts and helped refine structural modifications to improve pharmacological activity.
In conclusion, 4-[(3-fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine (CAS No: 1233953-02-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for piperidine derivatives, compounds like this one will play a crucial role in advancing drug discovery efforts.
1233953-02-0 (4-[(3-Fluoro-2-nitrophenoxy)methyl]-1-methylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)